![molecular formula C14H12N4S2 B2567712 4-{[(E)-(4-methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol CAS No. 474974-63-5](/img/structure/B2567712.png)
4-{[(E)-(4-methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol
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Description
4-{[(E)-(4-methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C14H12N4S2 and its molecular weight is 300.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Applications
Synthesis Processes and Chemical Reactions A variety of synthesis processes for 4-{[(E)-(4-methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol derivatives have been documented. These include multi-step synthesis involving esterification, refluxing with hydrazine hydrate, and reactions with aromatic aldehydes. Such processes often yield compounds with notable antimicrobial activity (Rajurkar, Deshmukh, & Sonawane, 2016).
Antimicrobial Activities The antimicrobial properties of these compounds are a significant focus of research. Compounds synthesized from this compound and its derivatives have been found to exhibit broad-spectrum in-vivo antibacterial and in-vitro antifungal activities. Specific compounds have shown significant potency compared to standard drugs like Norfloxacin and Ketoconazole (Rajurkar & Shirsath, 2017).
Physicochemical Properties and Structural Analysis
Crystal and Molecular Structure Analysis The crystal and molecular structures of 1,2,4-triazolo-N-amino-thiols, a class of compounds related to this compound, have been analyzed, providing insights into their orthorhombic space groups and cell parameters. Such structural analyses are crucial for understanding the properties and potential applications of these compounds (Sarala et al., 2006).
Physicochemical Properties Research on the physicochemical properties of derivatives of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, closely related to the compound , reveals that these derivatives are promising for the creation of new chemical compounds due to their high efficiency and low toxicity. These properties make them suitable for potential use in pharmaceuticals (Kravchenko, Panasenko, & Knysh, 2018).
Properties
IUPAC Name |
4-[(E)-(4-methylphenyl)methylideneamino]-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4S2/c1-10-4-6-11(7-5-10)9-15-18-13(16-17-14(18)19)12-3-2-8-20-12/h2-9H,1H3,(H,17,19)/b15-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHKPJSCYXOJUCY-OQLLNIDSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=NN2C(=NNC2=S)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=N/N2C(=NNC2=S)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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